Cas no 1909346-52-6 ({furo3,2-cpyridin-3-yl}boronic acid)

• Product Name: {furo3,2-cpyridin-3-yl}boronic acid
• CAS No: 1909346-52-6
• MF: C₇H₆BNO₃
• MW: 162.938441753387
• MDL: MFCD30631545
• CID: 5246668
• Update Time: 2025-07-24

{furo3,2-cpyridin-3-yl}boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-furo[3,2-c]pyridin-3-yl-
• {furo3,2-cpyridin-3-yl}boronic acid

• MDL： MFCD30631545
• Inchi： 1S/C7H6BNO3/c10-8(11)6-4-12-7-1-2-9-3-5(6)7/h1-4,10-11H
• InChI Key： MRAFKCTWWHJVMJ-UHFFFAOYSA-N
• SMILES： B(C1C2=C(OC=1)C=CN=C2)(O)O

Additional information on {furo3,2-cpyridin-3-yl}boronic acid

Recent Advances in the Application of {furo[3,2-c]pyridin-3-yl}boronic Acid (CAS: 1909346-52-6) in Chemical Biology and Drug Discovery

The compound {furo[3,2-c]pyridin-3-yl}boronic acid (CAS: 1909346-52-6) has recently emerged as a promising building block in chemical biology and medicinal chemistry. This heterocyclic boronic acid derivative exhibits unique structural features that make it particularly valuable for Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern drug discovery. Recent studies have demonstrated its utility in the synthesis of novel bioactive molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the application of 1909346-52-6 in the development of kinase inhibitors. The researchers utilized this boronic acid as a key intermediate in constructing pyridofuran-based scaffolds that showed potent and selective inhibition against several cancer-related kinases. The electron-rich furopyridine system was found to enhance binding affinity through additional π-π interactions with kinase hinge regions, while the boronic acid moiety enabled efficient diversification of the molecular core.

In the field of proteolysis targeting chimeras (PROTACs), {furo[3,2-c]pyridin-3-yl}boronic acid has shown particular promise. A recent Nature Chemical Biology publication reported its incorporation into novel PROTAC designs targeting estrogen receptor alpha (ERα). The compound's ability to serve as both a linker component and a functional group for further derivatization significantly streamlined the PROTAC optimization process. This dual functionality reduced synthetic steps while maintaining excellent cell permeability and target engagement.

Structural studies using X-ray crystallography have revealed that the {furo[3,2-c]pyridin-3-yl}boronic acid moiety can participate in unique hydrogen bonding networks when incorporated into protein-binding small molecules. These interactions, combined with the compound's favorable physicochemical properties (logP = 1.2, PSA = 58 Ų), contribute to improved drug-like characteristics of the resulting molecules. Computational modeling suggests that the rigid furopyridine system helps maintain optimal ligand conformation upon target binding.

Recent synthetic methodology developments have expanded the utility of 1909346-52-6. A 2024 ACS Catalysis paper described a novel photoredox-catalyzed borylation protocol that enables late-stage functionalization of the furopyridine core. This advance has significantly improved the efficiency of generating diverse analogs for structure-activity relationship studies. The methodology has been successfully applied to create focused libraries for high-throughput screening against challenging targets like protein-protein interactions.

In conclusion, {furo[3,2-c]pyridin-3-yl}boronic acid (1909346-52-6) represents a versatile and valuable tool in contemporary drug discovery. Its unique structural features, synthetic accessibility, and demonstrated biological relevance position it as a key building block for the development of next-generation therapeutics. Ongoing research continues to explore its applications in targeted protein degradation, covalent inhibitor design, and as a molecular probe for chemical biology studies.